Cas no 648889-25-2 (5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester)

5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester structure
648889-25-2 structure
Product Name:5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester
CAS No:648889-25-2
MF:C13H10N2O3
MW:242.2301030159
CID:413473
PubChem ID:69599889
Update Time:2025-04-19

5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester
    • methyl 2-(4-cyanophenyl)-4-methyl-1,3-oxazole-5-carboxylate
    • 2-(4-cyano-phenyl)-4-methyl-oxazole-5-carboxylic acid methyl ester
    • DTXSID80740977
    • Methyl 2-(4-cyanophenyl)-4-methyloxazole-5-carboxylate
    • AFKNDMBXZHZJPF-UHFFFAOYSA-N
    • SCHEMBL5899850
    • 2-(4-cyano-phenyl)4-methyl-oxazole-5-carboxylic acid methyl ester
    • 648889-25-2
    • Inchi: 1S/C13H10N2O3/c1-8-11(13(16)17-2)18-12(15-8)10-5-3-9(7-14)4-6-10/h3-6H,1-2H3
    • InChI Key: AFKNDMBXZHZJPF-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=C(C)N=C1C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 242.0692
  • Monoisotopic Mass: 242.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 76.12
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